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Compound of Interest

Compound Name: 2-Chloro-5-iodonicotinic acid
CAS No.: 59782-86-4
Cat. No.: B1315165
Get Quote
. J

Disclaimer: This document provides a summary of available safety information for 2-Chloro-5-
iodonicotinic acid and the closely related compound, 2-Chloronicotinic acid. Due to a lack of
comprehensive safety data for 2-Chloro-5-iodonicotinic acid, information from the latter is
included as a surrogate to provide a foundational understanding of potential hazards and
handling protocols. Researchers and professionals should exercise caution and conduct their
own risk assessments before handling this chemical.

Chemical and Physical Properties

This section outlines the known physical and chemical properties of 2-Chloro-5-iodonicotinic

acid.
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Property

Value

Reference

Molecular Formula

C6H3CIINO2

[1]

Molecular Weight 283.451 g/mol [1]
Melting Point 221-224°C [1]
Boiling Point 391.014°C at 760 mmHg [1]
Density 2.194 g/cm3 [1]
Flash Point 190.278°C [1]
LogP 2.03780 [1]
Index of Refraction 1.684 [1]

Hazard Identification and Classification (Surrogate
Data: 2-Chloronicotinic Acid)

The following hazard information is based on data for 2-Chloronicotinic acid. It is anticipated

that 2-Chloro-5-iodonicotinic acid will exhibit a similar hazard profile.

Hazard Statement

Classification

Causes skin irritation

Skin Irritation, Category 2[2][3]

Causes serious eye irritation

Eye Irritation, Category 2A[2][3]

May cause respiratory irritation

Specific target organ toxicity — single exposure,
Category 3[2][3][4]

Signal Word: Warning[2][4]

Hazard Pictogram:

ls.alt text

© 2026 BenchChem. All rights reserved.

Tech Support


https://www.chemsrc.com/en/cas/59782-86-4_333620.html
https://www.chemsrc.com/en/cas/59782-86-4_333620.html
https://www.chemsrc.com/en/cas/59782-86-4_333620.html
https://www.chemsrc.com/en/cas/59782-86-4_333620.html
https://www.chemsrc.com/en/cas/59782-86-4_333620.html
https://www.chemsrc.com/en/cas/59782-86-4_333620.html
https://www.chemsrc.com/en/cas/59782-86-4_333620.html
https://www.chemsrc.com/en/cas/59782-86-4_333620.html
https://www.benchchem.com/product/b1315165/docs?utm_src=pdf-body#technical-guide-on-the-chemical-safety-of-2-chloro-5-iodonicotinic-acid
https://synquestprodstorage.blob.core.windows.net/msds/4H00/4H21-5-X8.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1708230&productDescription=2-CHLRONICOTINIC+ACID+250G&vendorId=VN00024248&countryCode=US&language=en
https://synquestprodstorage.blob.core.windows.net/msds/4H00/4H21-5-X8.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1708230&productDescription=2-CHLRONICOTINIC+ACID+250G&vendorId=VN00024248&countryCode=US&language=en
https://synquestprodstorage.blob.core.windows.net/msds/4H00/4H21-5-X8.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1708230&productDescription=2-CHLRONICOTINIC+ACID+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/205msds_0064GjGhs08Div.5sds2-Chloronicotinicacid.pdf
https://synquestprodstorage.blob.core.windows.net/msds/4H00/4H21-5-X8.pdf
https://www.jubilantingrevia.com/uploads/files/205msds_0064GjGhs08Div.5sds2-Chloronicotinicacid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

First-Aid Measures (Surrogate Data: 2-
Chloronicotinic Acid)

Immediate medical attention is required in case of exposure. The following are first-aid
recommendations based on data for 2-Chloronicotinic acid.

Exposure Route First-Aid Procedure

Remove person to fresh air and keep

comfortable for breathing. Call a POISON
Inhalation CENTER or doctor/physician if you feel unwell.

[4][5] If breathing is difficult, give oxygen.[5] If

not breathing, give artificial respiration.[5]

Wash off immediately with plenty of soap and
water for at least 15 minutes.[5] Remove and

Skin Contact wash contaminated clothing before reuse.[4][5]
If skin irritation occurs, get medical
advice/attention.[4][5]

Rinse cautiously with water for several minutes.

[5] Remove contact lenses, if present and easy
Eye Contact ) o o

to do. Continue rinsing.[5] If eye irritation

persists, get medical advice/attention.[5]

Do NOT induce vomiting.[5] Never give anything
) by mouth to an unconscious person.[5] Rinse
Ingestion )
mouth and then drink plenty of water. Call a

physician or poison control center immediately.

Handling, Storage, and Personal Protection

This section details the necessary precautions for handling and storing 2-Chloro-5-
iodonicotinic acid, based on best practices for similar chemical compounds.

Handling and Storage
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Guideline Recommendation

Handle in a well-ventilated area.[6] Wear
appropriate personal protective equipment.[2][5]

Handling Avoid contact with skin, eyes, and clothing.[2][5]
Avoid dust formation and inhalation.[4][5] Wash
hands thoroughly after handling.[4][5]

Keep container tightly closed in a dry and well-
ventilated place.[4][5] Store at room temperature

Storage in the original container.[5] Store away from
incompatible materials such as strong oxidizing
agents.[2][3][5]

Personal Protective Equipment (PPE)

PPE Type Specification

) Wear tightly fitting safety goggles with side-
Eye/Face Protection ) ]
shields or a face shield.[6]

) ] Wear impervious clothing, such as a lab coat,
Skin Protection . ) ]
and appropriate chemical-resistant gloves.[6]

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, use a full-face respirator with an

appropriate cartridge.[6]

Experimental Protocols

Detailed experimental protocols for assessing the specific toxicity of 2-Chloro-5-iodonicotinic
acid are not available. However, standardized OECD guidelines are typically followed for
chemical safety assessment.

Protocol for Skin Irritation/Corrosion (Based on OECD
Guideline 439)

o Objective: To determine the potential of a substance to cause skin irritation.
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» Methodology: A small amount of the test substance (0.5 g) is applied to the shaven skin of a
test animal (typically a rabbit) under a gauze patch.

» Observation: The application site is observed for signs of erythema (redness) and edema
(swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

e Scoring: The severity of the skin reactions is scored, and the substance is classified based
on the mean scores.

Protocol for Acute Oral Toxicity (Based on OECD
Guideline 423)

« Objective: To determine the acute toxicity of a substance after oral ingestion and to estimate
its LD50 (the dose lethal to 50% of the test population).

o Methodology: The substance is administered in a single dose by gavage to a group of fasted
animals (typically rats). A stepwise procedure is used with a limited number of animals at
each step.

» Observation: Animals are observed for signs of toxicity and mortality over a 14-day period.
¢ Analysis: The results are used to classify the substance into a GHS toxicity category.

Emergency Procedures Workflow

The following diagram illustrates a logical workflow for responding to a chemical spill.
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Chemical Spill Occurs
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Caption: Workflow for Chemical Spill Response.
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Toxicological Information (Surrogate Data: 2-
Chloronicotinic Acid)

No specific toxicological data for 2-Chloro-5-iodonicotinic acid was found. The following

information for 2-Chloronicotinic acid is provided as a reference.

Toxicity Endpoint

Result Species

Acute Oral Toxicity

No data available

Acute Dermal Toxicity

No data available

Acute Inhalation Toxicity

No data available

Carcinogenicity

Not listed by NTP, IARC, or
OSHA

Germ Cell Mutagenicity

No data available

Reproductive Toxicity

No data available

Ecological Information (Surrogate Data: 2-
Chloronicotinic Acid)

The environmental impact of 2-Chloro-5-iodonicotinic acid has not been fully investigated.

The data below for 2-Chloronicotinic acid suggests potential ecotoxicity.

Ecotoxicity Endpoint Result Exposure Time
Toxicity to fish (LC50) ~25.222 mg/L 96 h
Toxicity to daphnia (LC50) ~14.632 mg/L 48 h
Toxicity to algae (EC50) ~422.55 mg/L 96 h

Persistence and Degradability: 2-Chloronicotinic acid is not expected to be persistent in the

environment and does not biodegrade readily.[4]

Bioaccumulative Potential: This material is not expected to bioaccumulate.[4]

© 2026 BenchChem. All rights reserved. 7/9

Tech Support


https://www.benchchem.com/product/b1315165/docs?utm_src=pdf-body#technical-guide-on-the-chemical-safety-of-2-chloro-5-iodonicotinic-acid
https://www.benchchem.com/product/b1315165/docs?utm_src=pdf-body#technical-guide-on-the-chemical-safety-of-2-chloro-5-iodonicotinic-acid
https://www.jubilantingrevia.com/uploads/files/205msds_0064GjGhs08Div.5sds2-Chloronicotinicacid.pdf
https://www.jubilantingrevia.com/uploads/files/205msds_0064GjGhs08Div.5sds2-Chloronicotinicacid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mobility in Soil: Moderate mobility in soil is expected.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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